Cas no 1620483-19-3 (tert-butyl N-2-(3-methyl-3H-diazirin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(3-methyl-3H-diazirin-3-yl)ethylcarbamate
• CAS No: 1620483-19-3
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5151790
• PubChem ID: 122595812
• Update Time: 2025-05-20

tert-butyl N-2-(3-methyl-3H-diazirin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(3-methyl-3H-diazirin-3-yl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-2-(3-methyl-3H-diazirin-3-yl)ethylcarbamate

• Inchi： 1S/C9H17N3O2/c1-8(2,3)14-7(13)10-6-5-9(4)11-12-9/h5-6H2,1-4H3,(H,10,13)
• InChI Key： AXOMDZGRFKDDRH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC1(C)N=N1

Additional information on tert-butyl N-2-(3-methyl-3H-diazirin-3-yl)ethylcarbamate

tert-butyl N-2-(3-methyl-3H-diazirin-3-yl)ethylcarbamate: A Comprehensive Overview

The compound with CAS No. 1620483-19-3, commonly referred to as tert-butyl N-2-(3-methyl-3H-diazirin-3-yl)ethylcarbamate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted diazirine ring. The presence of the diazirine group introduces interesting chemical properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of diazirine-containing compounds in drug discovery and materials science. The diazirine ring, characterized by its three-membered structure with two nitrogen atoms, exhibits reactivity that can be harnessed for various purposes. In the case of tert-butyl N-2-(3-methyl-3H-diazirin-3-yl)ethylcarbamate, the substitution pattern on the diazirine ring plays a crucial role in determining its reactivity and stability. Researchers have explored the potential of this compound as a precursor for generating reactive intermediates, which can be utilized in synthesizing complex molecules.

The synthesis of tert-butyl N-2-(3-methyl-3H-diazirin-3-yl)ethylcarbamate involves a multi-step process that typically begins with the preparation of the diazirine intermediate. This intermediate is then subjected to nucleophilic substitution or other suitable reactions to introduce the tert-butyl carbamate group. The optimization of reaction conditions, such as temperature, solvent, and catalysts, has been a focus of recent investigations to improve yield and purity. These advancements have made the synthesis of this compound more efficient and scalable for industrial applications.

In terms of applications, tert-butyl N-2-(3-methyl-3H-diazirin-3-yl)ethylcarbamate has shown promise in the field of polymer chemistry. The compound's ability to undergo controlled polymerization reactions has led to its use in developing novel materials with tailored properties. Additionally, its reactivity as a building block in organic synthesis has opened avenues for its use in constructing bioactive molecules and advanced materials.

The study of diazirine-containing compounds like tert-butyl N-2-(3-methyl-3H-diazirin-3-yli)ethylcarbamate continues to evolve, driven by advancements in computational chemistry and experimental techniques. Researchers are leveraging computational models to predict the reactivity and stability of these compounds under various conditions. This approach has significantly accelerated the discovery process, enabling scientists to design more efficient synthetic routes and identify new applications for these compounds.

In conclusion, tert-butyl N-[2-(methyl)-diazirinylethyl]carbamate stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its versatile reactivity, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in shaping future advancements in chemistry and related fields.